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Compound of Interest

Compound Name: Methyl violet dye

Cat. No.: B12376661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Methyl violet is a family of triarylmethane dyes widely utilized in biological and chemical

research. The term encompasses several variants, primarily Methyl Violet 2B, 6B, and 10B

(also known as Crystal Violet), which differ in the number of methyl groups attached to the

amine functional groups.[1][2] This structural variation influences the resulting color, with a

higher degree of methylation producing a deeper blue-violet hue.[2]

These dyes are soluble in water and ethanol, a property crucial for their use in preparing

staining solutions.[1][2][3][4][5] In laboratory settings, methyl violet is a key component of the

Gram stain for the primary classification of bacteria.[1][6] It is also employed as a general

biological stain to visualize cell nuclei and as a pH indicator, changing from yellow to blue-violet

as the pH increases from 0 to 1.6.[1][2] Due to its ability to bind DNA, it also finds application in

cell viability assays.[2]

Safety Precautions: Methyl violet is a hazardous substance. It is harmful if swallowed, can

cause serious eye damage, and is suspected of causing cancer.[7] It is also very toxic to

aquatic life.[7] Therefore, appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety goggles, must be worn at all times. All procedures should be

performed in a well-ventilated area or under a chemical fume hood.
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Chemical and Physical Properties
The quantitative data for common forms of methyl violet are summarized below. Researchers

should select the appropriate form based on their specific application requirements.

Property Methyl Violet 2B Methyl Violet 6B
Methyl Violet 10B
(Crystal Violet)

Synonyms
Basic Violet 1, C.I.

42535[3][4][8]

Pentamethylparosanili

nium chloride[9]

Basic Violet 3,

Gentian Violet[10]

CAS Number 8004-87-3[1][5][11]
8004-87-3 (as

mixture)[1]
548-62-9[1][10]

Molecular Formula C₂₄H₂₈N₃Cl[11] C₂₄H₂₈ClN₃[1][9] C₂₅H₃₀ClN₃[1][10]

Molecular Weight 393.96 g/mol [11] 393.95 g/mol [12] 407.98 g/mol [10]

Appearance
Green to dark-green

powder[1][3][7][8]
Violet powder

Dark green crystalline

powder[7]

Aqueous Solubility Soluble[1][13] 2.93%[2] Soluble[14]

Experimental Protocol: Preparation of 1% (w/v)
Aqueous Methyl Violet Solution
3.1 Objective

To prepare a 100 mL of a 1% weight/volume (w/v) aqueous solution of methyl violet for use as

a biological stain.

3.2 Materials and Equipment

Methyl Violet powder (select appropriate variant, e.g., Methyl Violet 2B)

Distilled or deionized water

100 mL volumetric flask
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Analytical balance

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar

Wash bottle with distilled/deionized water

Amber glass storage bottle

3.3 Personal Protective Equipment (PPE)

Safety goggles

Nitrile gloves

Laboratory coat

3.4 Procedure

Calculation: To prepare a 1% (w/v) solution, 1 gram of solute is required for every 100 mL of

solvent. For 100 mL of solution, calculate the required mass of methyl violet powder:

Mass (g) = 1 g/100 mL * 100 mL = 1.0 g

Weighing: Place a weighing boat on the analytical balance and tare to zero. Carefully weigh

out 1.0 g of methyl violet powder using a clean spatula.

Dissolution:

Add approximately 70-80 mL of distilled water to the 100 mL volumetric flask.

Carefully transfer the weighed methyl violet powder into the flask.

Add a magnetic stir bar to the flask.
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Place the flask on a magnetic stirrer and stir at a moderate speed until the powder is

completely dissolved. The solution will be a deep violet color.

Volume Adjustment:

Once the solute is fully dissolved, remove the flask from the stirrer.

Carefully add distilled water dropwise using a wash bottle until the bottom of the meniscus

reaches the 100 mL calibration mark on the neck of the volumetric flask.

Cap the flask and invert it several times (10-15 times) to ensure the solution is

homogeneous.

Storage:

Transfer the prepared 1% methyl violet solution into a clearly labeled amber glass bottle.

The label should include the name of the solution ("1% Aqueous Methyl Violet"), the date

of preparation, and the preparer's initials.

Store the solution at room temperature, protected from light.

Experimental Workflow Diagram
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Preparation & Safety

Protocol Steps

Finalization

Gather Materials & Don PPE
(Gloves, Goggles, Lab Coat)

1. Calculate Mass
(1 g for 100 mL)

2. Weigh Powder
(1.0 g Methyl Violet)

3. Dissolve in Water
(~80 mL in Volumetric Flask)

Stir Until Dissolved

4. Adjust to Final Volume
(Add H₂O to 100 mL mark)

Mix by Inversion

5. Transfer & Store
(Labeled Amber Bottle, RT)

Click to download full resolution via product page

Caption: Workflow for preparing 1% aqueous methyl violet solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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